Cas no 158303-80-1 (D-Serine O-Sulfate Hydrochloride)

• Product Name: D-Serine O-Sulfate Hydrochloride
• CAS No: 158303-80-1
• MF: C₃H₈ClNO₆S
• MW: 221.616719245911
• CID: 5043464
• Update Time: 2025-10-30

D-Serine O-Sulfate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Serine O-Sulfate Hydrochloride

• Inchi： 1S/C3H7NO6S.ClH/c4-2(3(5)6)1-10-11(7,8)9;/h2H,1,4H2,(H,5,6)(H,7,8,9);1H/t2-;/m1./s1
• InChI Key： FWEKGSCCQSDZTE-HSHFZTNMSA-N
• SMILES： C(OS(O)(=O)=O)[C@@H](N)C(=O)O.Cl

Additional information on D-Serine O-Sulfate Hydrochloride

D-Serine O-Sulfate Hydrochloride: A Comprehensive Overview

D-Serine O-Sulfate Hydrochloride (CAS No. 158303-80-1) is a unique compound that has garnered significant attention in the fields of neuroscience, pharmacology, and medicinal chemistry. This compound is a derivative of D-serine, an amino acid that plays a crucial role in various physiological processes, particularly in the central nervous system (CNS). The addition of the O-sulfate and hydrochloride groups imparts distinct chemical and biological properties to the molecule, making it a valuable tool in both research and therapeutic applications.

The chemical structure of D-Serine O-Sulfate Hydrochloride consists of a D-serine backbone with an O-sulfate group attached to the hydroxyl moiety and a hydrochloride salt. This configuration not only enhances its solubility in aqueous solutions but also modulates its interaction with various receptors and enzymes. The compound's high solubility and stability make it suitable for use in a wide range of experimental conditions, from in vitro assays to in vivo studies.

One of the key areas of research involving D-Serine O-Sulfate Hydrochloride is its role in the modulation of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors are critical for synaptic plasticity, learning, and memory formation. Studies have shown that D-serine acts as a co-agonist at the glycine-binding site of NMDA receptors, enhancing their activation. The sulfated form of D-serine, specifically D-Serine O-Sulfate Hydrochloride, has been found to have similar effects but with potentially different pharmacokinetic properties.

Recent research has explored the therapeutic potential of D-Serine O-Sulfate Hydrochloride in various neurological disorders. For instance, preclinical studies have demonstrated its efficacy in ameliorating symptoms of schizophrenia, a complex psychiatric disorder characterized by cognitive impairments and altered NMDA receptor function. In these studies, administration of D-Serine O-Sulfate Hydrochloride led to significant improvements in cognitive function and reduced negative symptoms, suggesting its potential as a novel therapeutic agent.

Beyond schizophrenia, D-Serine O-Sulfate Hydrochloride has also shown promise in the treatment of other neurological conditions such as Alzheimer's disease and stroke. In Alzheimer's disease models, the compound has been found to enhance synaptic plasticity and improve cognitive performance. Similarly, in ischemic stroke models, it has demonstrated neuroprotective effects by reducing neuronal damage and promoting functional recovery.

The safety profile of D-Serine O-Sulfate Hydrochloride is another important aspect that has been extensively studied. Preclinical toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects. However, as with any new therapeutic agent, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its therapeutic applications, D-Serine O-Sulfate Hydrochloride is also used as a research tool to investigate the role of D-serine in various biological processes. For example, it has been employed to study the regulation of D-serine synthesis and degradation pathways, which are crucial for maintaining proper NMDA receptor function. These studies have provided valuable insights into the mechanisms underlying neurological disorders and have opened new avenues for drug discovery.

The synthesis of D-Serine O-Sulfate Hydrochloride involves several steps that ensure high purity and yield. Common methods include chemical sulfation followed by salt formation with hydrochloric acid. The resulting product is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

In conclusion, D-Serine O-Sulfate Hydrochloride (CAS No. 158303-80-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical properties make it an important tool for investigating NMDA receptor function and developing novel treatments for neurological disorders. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the field of neuropharmacology.